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For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable plasticizer is critical for ensuring the performance and integrity of

polymer formulations, particularly in applications where low-temperature flexibility is paramount.

Diisooctyl maleate (DIOM), a non-phthalate plasticizer, is often considered for these

applications. This guide provides a comprehensive comparison of the low-temperature

performance of Diisooctyl maleate with common alternatives, supported by available data and

standardized experimental protocols.

Overview of Low-Temperature Performance
Plasticizers are added to materials to increase their flexibility and durability. At low

temperatures, the effectiveness of a plasticizer is determined by its ability to prevent the

polymer from becoming brittle and fracturing. Key indicators of low-temperature performance

include the pour point, cloud point, and viscosity at sub-zero temperatures. While specific,

publicly available experimental data for the low-temperature characteristics of Diisooctyl
maleate is limited, it is generally recognized for its utility in improving flexibility in cold

conditions.
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For a comprehensive evaluation, the properties of Diisooctyl maleate are compared with two

widely used low-temperature plasticizers: Dioctyl adipate (DOA) and Dioctyl sebacate (DOS).

Property
Diisooctyl
Maleate
(DIOM)

Dioctyl
Adipate (DOA)

Dioctyl
Sebacate
(DOS)

Test Method

Chemical

Formula
C₂₀H₃₆O₄ C₂₂H₄₂O₄ C₂₆H₅₀O₄ -

Molecular Weight 340.5 g/mol 370.6 g/mol 426.7 g/mol -

Pour Point
Data not readily

available
-67 °C -55 °C ASTM D97

Cloud Point
Data not readily

available
- - ASTM D2500

Viscosity @

-17.8°C (0°F)

Data not readily

available
115 cP 80 cP ASTM D445

Brittleness

Temperature (in

PVC)

Data not readily

available
-70 °C -65 °C ASTM D746

Note on Diisooctyl Maleate Data: There is a notable inconsistency in the reported melting

point of Diisooctyl maleate in various sources, with some indicating a high melting point that

would be unsuitable for low-temperature use. This may be due to different isomers or

impurities. The data for "Dioctyl maleate" (DOM), a closely related compound, often shows a

melting point of around -20°C to -60°C. Researchers should verify the properties of the specific

grade of DIOM being considered.

Experimental Protocols
Accurate and reproducible data is essential for comparing the low-temperature performance of

plasticizers. The following are standardized methods from ASTM International for key low-

temperature property determination.

Pour Point Determination (ASTM D97)
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The pour point of a liquid is the lowest temperature at which it will continue to flow.

Methodology:

The sample is heated to a specified temperature to dissolve any wax crystals.

It is then cooled at a controlled rate in a specified apparatus.

The sample is examined at intervals of 3°C for flow characteristics.

The lowest temperature at which movement of the specimen is observed is recorded as the

pour point.

Cloud Point Determination (ASTM D2500)
The cloud point is the temperature at which a cloud of wax crystals first appears in a liquid

upon cooling.

Methodology:

The sample is cooled at a specified rate in a test jar.

It is periodically inspected for the formation of a haze or cloud.

The temperature at which the cloud is first observed at the bottom of the test jar is recorded

as the cloud point.

Viscosity Determination at Low Temperatures (ASTM
D445)
This method measures the kinematic viscosity of a liquid.

Methodology:

A calibrated glass viscometer is used.

The sample is introduced into the viscometer and brought to the desired low temperature in

a controlled bath.
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The time for a fixed volume of the liquid to flow under gravity through the capillary of the

viscometer is measured.

The kinematic viscosity is calculated from this time and the calibration constant of the

viscometer.

Visualizing Experimental Workflows
To aid in understanding the experimental processes, the following diagrams illustrate the

workflows for determining pour point and cloud point.
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Heating Phase

Cooling & Observation Phase

Result

Sample Preparation

Heat Sample to
Specified Temperature

Cool at Controlled Rate

Examine for Flow
at 3°C Intervals

Movement Observed?

Check Yes, continue cooling

Record Lowest Temperature
of Movement as Pour Point

No

Click to download full resolution via product page

Caption: Workflow for Pour Point Determination (ASTM D97).
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Cooling Phase

Observation Phase

Result

Place Sample in Test Jar

Cool at Specified Rate

Periodically Inspect for Cloudiness

Cloud Observed?

Check No, continue cooling

Record Temperature of
First Cloud Observation

Yes

Click to download full resolution via product page

Caption: Workflow for Cloud Point Determination (ASTM D2500).

Logical Relationship of Low-Temperature Properties
The interplay between different low-temperature characteristics determines a plasticizer's

overall performance.
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Key Low-Temperature Properties

Performance Outcome

Low Pour Point

Good Low-Temperature
FlexibilityLow Cloud Point

Low Viscosity at
Low Temperatures

Click to download full resolution via product page

Caption: Relationship between key properties and low-temperature performance.

Conclusion
While Diisooctyl maleate is recognized for its plasticizing effects, a lack of readily available,

specific low-temperature performance data necessitates careful evaluation by researchers. For

applications requiring documented and reliable low-temperature flexibility, alternatives such as

Dioctyl adipate and Dioctyl sebacate offer well-characterized performance profiles. It is

recommended that for critical applications, direct testing of Diisooctyl maleate be conducted

using the standardized protocols outlined in this guide to ascertain its suitability and to enable a

direct comparison with established low-temperature plasticizers.

To cite this document: BenchChem. [Performance of Diisooctyl Maleate in Low-Temperature
Applications: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074544#performance-of-diisooctyl-maleate-in-low-
temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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